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Compound of Interest

Compound Name: ML-T7

Cat. No.: B11040870 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount. This document provides essential safety

and logistical information for the proper disposal of ML-T7, a potent Tim-3 inhibitor used in

tumor immunotherapy research.

ML-T7, a dichlorinated organic compound, requires careful management as hazardous waste.

Its frequent use in a dimethyl sulfoxide (DMSO) solvent necessitates adherence to specific

disposal protocols for chlorinated organic compounds and organic solvents.

Key Data for ML-T7
For easy reference, the following table summarizes the essential quantitative data for ML-T7.
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Property Value

Chemical Name

5-(2,4-Dichlorophenyl)-3a,6a-dihydro-3-(4-

methylphenyl)spiro[1H-furo[3,4-c]pyrrole-1,2'-

[2H]indene]-1',3',4,6(3H,5H)-tetrone

Molecular Formula C27H17Cl2NO5

Molecular Weight 506.34 g/mol

CAS Number 459789-75-4

Solubility Soluble in DMSO

Storage (Solid) Store at -20°C

Storage (in DMSO)
Store at -80°C for up to 6 months, or at -20°C

for up to 1 month.[1]

Experimental Protocol for Disposal
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of ML-T7 and its contaminated materials. This protocol is based on standard guidelines for the

disposal of chlorinated organic compounds and materials saturated with DMSO.

Personnel Protective Equipment (PPE) Required:

Safety goggles

Chemical-resistant gloves (Butyl rubber gloves are recommended when handling DMSO)

Lab coat

Procedure:

Segregation of Waste:

All materials that have come into contact with ML-T7, including unused solutions,

contaminated labware (e.g., pipette tips, vials, plates), and personal protective equipment

(PPE), must be segregated as hazardous waste.
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Liquid Waste Collection (ML-T7 in DMSO):

Collect all liquid waste containing ML-T7 in a designated, leak-proof, and clearly labeled

hazardous waste container.

The container label should include:

The words "Hazardous Waste"

The full chemical name: "ML-T7 (5-(2,4-Dichlorophenyl)-3a,6a-dihydro-3-(4-

methylphenyl)spiro[1H-furo[3,4-c]pyrrole-1,2'-[2H]indene]-1',3',4,6(3H,5H)-tetrone)"

The solvent: "Dimethyl Sulfoxide (DMSO)"

An indication of the hazards (e.g., "Toxic," "Halogenated Organic Waste")

Store the sealed waste container in a designated, well-ventilated, and secondary

containment area away from incompatible materials.

Solid Waste Collection:

Place all contaminated solid waste, such as gloves, pipette tips, and empty vials, into a

designated, durable, and clearly labeled hazardous waste bag or container.

The label should clearly indicate "Hazardous Waste" and "ML-T7 Contaminated

Materials."

Decontamination of Work Surfaces:

Thoroughly decontaminate all work surfaces and equipment that may have come into

contact with ML-T7. Use a suitable laboratory disinfectant or cleaning agent.

Dispose of all cleaning materials (e.g., paper towels, wipes) as hazardous solid waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the
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collected waste.

Do not dispose of ML-T7 or its containers in the regular trash or down the drain.[2][3]

Recommended Disposal Method:

The recommended disposal method for chlorinated organic compounds like ML-T7,

particularly when dissolved in a combustible solvent like DMSO, is high-temperature

incineration in a facility equipped with afterburners and scrubbers to neutralize harmful

combustion byproducts.

ML-T7 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of ML-T7.
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ML-T7 Disposal Workflow
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Caption: Workflow for the safe disposal of ML-T7 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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